1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine

• IUPAC Name: (4-bromothiophen-2-yl)-[4-[(3-fluorophenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C16H16BrFN2OS/c17-13-9-15(22-11-13)16(21)20-6-4-19(5-7-20)10-12-2-1-3-14(18)8-12/h1-3,8-9,11H,4-7,10H2
• InChI Key: CGSGERASZDTYDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=CC=C2)F)C(=O)C3=CC(=CS3)Br
• Molecular Formula: C16H16BrFN2OS
• Molecular Weight: 383.3 g/mol

Description

1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine, also known as BTFP, is a chemical compound that has been extensively studied for its potential therapeutic applications. BTFP belongs to the class of piperazine derivatives, which have been found to exhibit various pharmacological activities.

Mechanism of Action

The exact mechanism of action of 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine is not fully understood. However, it is believed to act as a partial agonist at the 5-HT1A receptor and an antagonist at the 5-HT2A receptor. 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine has also been found to modulate the activity of the dopamine and glutamate systems, which are involved in the regulation of mood and reward.
Biochemical and Physiological Effects
1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine has been found to produce various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters that play a crucial role in the regulation of mood and reward. 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine has also been found to decrease the levels of corticosterone, a stress hormone that is associated with anxiety and depression.

Advantages and Limitations for Lab Experiments

1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine has several advantages for lab experiments. It has a high affinity and selectivity for its target receptors, which makes it a useful tool for studying the function of these receptors. 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine is also relatively stable and can be easily synthesized in large quantities. However, 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine also has a relatively short half-life, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for further research on 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine. One area of interest is the potential use of 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine in the treatment of substance abuse disorders. Further studies are needed to determine the optimal dose and treatment duration of 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine for this indication. Another area of interest is the mechanism of action of 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine. More research is needed to fully understand how 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine modulates the activity of the serotonin, dopamine, and glutamate systems. Finally, future studies could investigate the potential use of 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine in combination with other drugs to enhance its therapeutic effects.

Scientific Research Applications

1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anxiolytic, antidepressant, and antipsychotic activities in animal models. 1-[(4-bromo-2-thienyl)carbonyl]-4-(3-fluorobenzyl)piperazine has also been investigated for its potential use in the treatment of substance abuse disorders, such as cocaine addiction.